Cas no 20258-95-1 (2,7-Dihydroxynaphthalene-1-carbaldehyde)

• Product Name: 2,7-Dihydroxynaphthalene-1-carbaldehyde
• CAS No: 20258-95-1
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 864784
• PubChem ID: 519753
• Update Time: 2025-04-23

2,7-Dihydroxynaphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,7-dihydroxy-naphthaldehyde
• 1-Naphthalenecarboxaldehyde, 2,7-dihydroxy-
• YLBPRJJZUISDEF-UHFFFAOYSA-N
• 20258-95-1
• SY074010
• 2,7-dihydroxynaphthalene-1-carbaldehyde
• 2.7-Dioxy-1-naphthaldehyd
• 2, 7-dihydroxy-1-naphthaldehyde
• MFCD17169599
• DB-127487
• 2,7-dihydroxy-1-Naphthalenecarboxaldehyde
• LCZC1603
• 2,7-dihydroxy-1-naphthaldehyde
• SCHEMBL3906221
• 2,7-Dihydroxynaphthalene-1-carbaldehyde

• Inchi： 1S/C11H8O3/c12-6-10-9-5-8(13)3-1-7(9)2-4-11(10)14/h1-6,13-14H
• InChI Key： YLBPRJJZUISDEF-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=CC(=CC2=C1C=O)O

Computed Properties

• Exact Mass: 188.04734
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 2,7-Dihydroxynaphthalene-1-carbaldehyde

2,7-Dihydroxy-Naphthaldehyde: A Comprehensive Overview

The compound with CAS No. 20258-95-1, commonly referred to as 2,7-dihydroxy-naphthaldehyde, is a fascinating molecule that has garnered significant attention in various scientific and industrial domains. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with two hydroxyl (-OH) groups attached at the 2 and 7 positions and an aldehyde (-CHO) group at the 1 position. Its unique structure endows it with remarkable chemical properties, making it a valuable compound in numerous applications.

2,7-Dihydroxy-naphthaldehyde has been extensively studied for its role in organic synthesis and as a precursor for more complex molecules. Recent research has highlighted its potential in the development of advanced materials, including conductive polymers and optoelectronic devices. The presence of hydroxyl groups introduces hydrophilicity to the molecule, which enhances its solubility in polar solvents and facilitates its use in aqueous environments.

In the field of pharmaceuticals, 2,7-dihydroxy-naphthaldehyde has shown promise as a building block for bioactive compounds. Scientists have explored its ability to form hydrogen bonds and participate in π-π interactions, which are critical for drug design. Recent studies have demonstrated that derivatives of this compound exhibit antioxidant and anti-inflammatory properties, suggesting potential applications in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 2,7-dihydroxy-naphthaldehyde typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the oxidation of 1-naphthol derivatives using oxidizing agents like potassium permanganate or Jones reagent. Researchers have recently developed more efficient methods that utilize microwave-assisted synthesis or enzymatic catalysis, significantly reducing reaction times while maintaining high yields.

In environmental science, 2,7-dihydroxy-naphthaldehyde has been investigated for its role in pollution control. Its ability to adsorb heavy metal ions from aqueous solutions has been explored in the context of water treatment technologies. Recent breakthroughs have leveraged its structural properties to create composite materials that can efficiently remove contaminants like lead (Pb²⁺) and cadmium (Cd²⁺) from industrial wastewater.

The optical properties of 2,7-dihydroxy-naphthaldehyde have also been exploited in the field of sensors and diagnostics. Its fluorescence characteristics make it a suitable candidate for detecting specific analytes in complex matrices. For instance, researchers have developed sensors based on this compound to detect nitric oxide (NO), a key signaling molecule in biological systems. These sensors offer high sensitivity and selectivity, making them valuable tools in medical diagnostics.

From a commercial perspective, 2,7-dihydroxy-naphthaldehyde is increasingly being sought after by industries due to its versatility. Its applications span across pharmaceuticals, agrochemicals, and specialty chemicals. The global demand for this compound is expected to grow steadily as new applications are discovered and existing ones are optimized.

In conclusion, 2,7-dihydroxy-naphthaldehyde (CAS No. 20258-95-1) is a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical structure and versatile properties continue to drive innovation in research and development. As advancements in synthetic methods and application technologies progress, this compound is poised to play an even more significant role in shaping future technologies and therapeutic solutions.